Cas no 898750-26-0 (2-Morpholinomethyl-4'-thiomethylbenzophenone)

• Product Name: 2-Morpholinomethyl-4'-thiomethylbenzophenone
• CAS No: 898750-26-0
• MF: C₁₉H₂₁NO₂S
• MW: 327.440543889999
• MDL: MFCD03842416
• CID: 993919
• PubChem ID: 24725137
• Update Time: 2025-06-11

2-Morpholinomethyl-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfanylphenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
• 2-MORPHOLINOMETHYL-4'-THIOMETHYLBENZOPHENONE
• DTXSID60643533
• MFCD03842416
• [4-(Methylsulfanyl)phenyl]{2-[(morpholin-4-yl)methyl]phenyl}methanone
• AKOS016020884
• 898750-26-0
• 2-Morpholinomethyl-4'-thiomethylbenzophenone

• MDL： MFCD03842416
• Inchi： 1S/C19H21NO2S/c1-23-17-8-6-15(7-9-17)19(21)18-5-3-2-4-16(18)14-20-10-12-22-13-11-20/h2-9H,10-14H2,1H3
• InChI Key： KWGCVURRHHYXGM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCOCC1)=O

Computed Properties

• Exact Mass: 327.12900
• Monoisotopic Mass: 327.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 502.3°C at 760 mmHg
• Flash Point: 257.6°C
• Refractive Index: 1.63
• PSA: 54.84000
• LogP: 3.40960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Morpholinomethyl-4'-thiomethylbenzophenone

Research Brief on 2-Morpholinomethyl-4'-thiomethylbenzophenone (CAS: 898750-26-0): Recent Advances and Applications

2-Morpholinomethyl-4'-thiomethylbenzophenone (CAS: 898750-26-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzophenone derivative is characterized by its unique morpholinomethyl and thiomethyl functional groups, which contribute to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of novel therapeutic agents targeting various diseases.

One of the key areas of interest for this compound is its role as a photoaffinity labeling agent. Photoaffinity labeling is a powerful technique used to study protein-ligand interactions, and 2-Morpholinomethyl-4'-thiomethylbenzophenone has shown promise due to its ability to form covalent bonds with target proteins upon UV irradiation. This property makes it a valuable tool for identifying and characterizing binding sites in complex biological systems. Recent research has demonstrated its efficacy in probing the interactions between small molecules and enzymes involved in disease pathways.

In addition to its applications in photoaffinity labeling, 2-Morpholinomethyl-4'-thiomethylbenzophenone has been investigated for its potential as a scaffold in the synthesis of kinase inhibitors. Kinases are a critical class of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The morpholine and thioether functionalities of this compound provide opportunities for structural modifications that can enhance binding affinity and selectivity towards specific kinase targets. Several studies have reported the successful incorporation of this scaffold into lead compounds with promising in vitro and in vivo activity.

Recent advancements in synthetic chemistry have also facilitated the development of more efficient routes for the preparation of 2-Morpholinomethyl-4'-thiomethylbenzophenone. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These innovations are crucial for scaling up production and ensuring the compound's availability for further research and development.

Despite its potential, challenges remain in the optimization of 2-Morpholinomethyl-4'-thiomethylbenzophenone for clinical applications. Issues such as stability, solubility, and pharmacokinetic properties need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-Morpholinomethyl-4'-thiomethylbenzophenone (CAS: 898750-26-0) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and versatile applications make it a valuable tool for probing biological interactions and designing novel therapeutics. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.